Cas no 2225171-82-2 (1-(3-Tolyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(3-Tolyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225171-82-2
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.02
• CID: 5143460
• PubChem ID: 66521637
• Update Time: 2024-11-05

1-(3-Tolyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Tolyl)-1H-pyrazole-4-boronic acid
• AKOS015947650
• 2225171-82-2
• (1-(m-Tolyl)-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C10H11BN2O2/c1-8-3-2-4-10(5-8)13-7-9(6-12-13)11(14)15/h2-7,14-15H,1H3
• InChI Key： DRVUKGKJIWJLRV-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=CC(C)=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 202.0913578g/mol
• Monoisotopic Mass: 202.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles